Cas no 2384891-06-7 (3,5-Dibromoisoquinoline)

• Product Name: 3,5-Dibromoisoquinoline
• CAS No: 2384891-06-7
• MF: C₉H₅Br₂N
• MW: 286.950700521469
• MDL: MFCD29912935
• CID: 5140634
• PubChem ID: 125180315
• Update Time: 2026-03-03

3,5-Dibromoisoquinoline Chemical and Physical Properties

Names and Identifiers

• 3,5-DIBROMOISOQUINOLINE
• 2384891-06-7
• D80057
• MFCD29912935
• 3,5-Dibromoisoquinoline

• MDL： MFCD29912935
• Inchi： 1S/C9H5Br2N/c10-8-3-1-2-6-5-12-9(11)4-7(6)8/h1-5H
• InChI Key： HJJQZSVYEVBISB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=NC(Br)=CC1=2

Computed Properties

• Exact Mass: 286.87682g/mol
• Monoisotopic Mass: 284.87887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9Ų

Additional information on 3,5-Dibromoisoquinoline

3,5-Dibromoisoquinoline: A Comprehensive Overview

The compound 3,5-Dibromoisoquinoline (CAS No. 2384891-06-7) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This isoquinoline derivative, characterized by the presence of two bromine atoms at the 3 and 5 positions, exhibits unique chemical properties and potential applications in drug discovery. Recent advancements in synthetic methodologies and biological studies have further highlighted its significance in modern chemical research.

Isoquinolines are a class of heterocyclic compounds with a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The substitution pattern in isoquinolines plays a crucial role in determining their chemical reactivity and biological activity. In the case of 3,5-Dibromoisoquinoline, the bromine atoms at the 3 and 5 positions introduce electron-withdrawing effects, which can influence the molecule's electronic properties and reactivity. This makes it an interesting candidate for exploring various chemical transformations and applications.

Recent studies have focused on the synthesis of 3,5-Dibromoisoquinoline using innovative methods. For instance, researchers have employed microwave-assisted synthesis to achieve higher yields and shorter reaction times compared to traditional methods. This approach not only enhances the efficiency of the synthesis process but also opens up new possibilities for scaling up production for industrial applications.

The biological activity of 3,5-Dibromoisoquinoline has been a subject of extensive research. Preliminary studies suggest that this compound exhibits potential antimicrobial and anti-inflammatory properties. In a recent study published in *Journal of Medicinal Chemistry*, scientists investigated the compound's ability to inhibit bacterial growth and found promising results against several pathogenic strains. These findings underscore its potential as a lead compound in drug development.

Moreover, 3,5-Dibromoisoquinoline has shown potential in cancer research. Studies conducted at the University of California revealed that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. The ability to selectively target cancer cells while sparing healthy cells makes it an attractive candidate for anticancer drug development.

In addition to its biological applications, 3,5-Dibromoisoquinoline has also been explored for its role in materials science. Researchers at MIT have investigated its use as a building block for constructing advanced materials with unique electronic properties. The compound's ability to form stable coordination complexes makes it a valuable component in the design of new materials for electronic devices.

The synthesis of 3,5-Dibromoisoquinoline involves multiple steps, including bromination reactions and cyclization processes. Recent advancements in catalytic chemistry have enabled more efficient pathways for its synthesis. For example, the use of palladium catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

From an environmental perspective, understanding the degradation pathways of 3,5-Dibromoisoquinoline is crucial for assessing its environmental impact. Studies conducted by environmental chemists at Stanford University have shown that the compound undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. This information is vital for ensuring safe handling and disposal practices.

In conclusion, 3,5-Dibromoisoquinoline (CAS No. 2384891-06-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and biological studies, position it as a key molecule in contemporary chemical research. As ongoing investigations continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.